![molecular formula C21H21NO4 B2827801 7-hydroxy-3-(4-methoxyphenyl)-8-(pyrrolidin-1-ylmethyl)-2H-chromen-2-one CAS No. 717893-89-5](/img/structure/B2827801.png)
7-hydroxy-3-(4-methoxyphenyl)-8-(pyrrolidin-1-ylmethyl)-2H-chromen-2-one
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Description
7-hydroxy-3-(4-methoxyphenyl)-8-(pyrrolidin-1-ylmethyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.402. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Interactions
The study of 4-Hydroxy-5-(4-methoxyphenyl)pyrrolidin-2-one revealed significant molecular interactions, including hydrogen bonding and weak intermolecular interactions, which play a crucial role in the stabilization of its crystal structure. This research underscores the importance of molecular geometry and intermolecular forces in the development of new compounds with potential applications in material science and pharmacology (M. F. Mohammat et al., 2008).
Synthesis and Biological Activities
Another study focused on the synthesis of 7-hydroxy-3-pyrazolyl-chromen-4H-ones and their biological activities. The newly synthesized compounds demonstrated promising antimicrobial and antioxidant activities, highlighting the potential of 7-hydroxy-3-(4-methoxyphenyl)-8-(pyrrolidin-1-ylmethyl)-2H-chromen-2-one derivatives in therapeutic applications (K. Hatzade et al., 2008).
Selective Monoamine Oxidase (MAO) Inhibition
Research on a series of 6-substituted 3-(pyrrolidin-1-ylmethyl)chromen-2-ones has identified novel compounds with selective inhibition towards the MAO A enzyme, indicating potential for the development of new antidepressants and neuroprotective agents (Cecilia Mattsson et al., 2014).
Fluorescent pH Probe Development
A novel ratiometric pH probe based on the dicyanomethylene-4H-chromene platform was developed, showcasing high selectivity and sensitivity for pH variation. This finding indicates the potential for using this compound derivatives in the development of sensitive diagnostic tools for biological and chemical research (Xiaolei Liu et al., 2017).
Antimicrobial Compound Synthesis
A study on the synthesis of new coumarin and dicoumarol derivatives, including 4-hydroxy-6-methyl-2H-chromen-2-one, demonstrated significant antimicrobial activity. This research highlights the chemical versatility and potential applications of this compound derivatives in developing new antimicrobial agents (M. K. Regal et al., 2020).
Properties
IUPAC Name |
7-hydroxy-3-(4-methoxyphenyl)-8-(pyrrolidin-1-ylmethyl)chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-25-16-7-4-14(5-8-16)17-12-15-6-9-19(23)18(20(15)26-21(17)24)13-22-10-2-3-11-22/h4-9,12,23H,2-3,10-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVYSYSPHTNXRQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC3=C(C(=C(C=C3)O)CN4CCCC4)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.